Cas no 928821-07-2 (6-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one)

6-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one structure
928821-07-2 structure
Product Name:6-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one
CAS No:928821-07-2
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD20720093
CID:2852671
PubChem ID:20042120
Update Time:2025-04-21

6-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one
    • 6-Amino-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one
    • SCHEMBL3597266
    • EN300-312639
    • DB-186250
    • CS-0458130
    • AKOS023413495
    • AC7323
    • SY129160
    • DTXSID70601942
    • MFCD20720093
    • 6-amino-1H-benzo[d][1,3]oxazin-2(4H)-one
    • 6-amino-1,4-dihydro-2h-3,1-benzoxazin-2-one
    • DMB82107
    • 928821-07-2
    • Z1262677714
    • MDL: MFCD20720093
    • Inchi: 1S/C8H8N2O2/c9-6-1-2-7-5(3-6)4-12-8(11)10-7/h1-3H,4,9H2,(H,10,11)
    • InChI Key: YLJAGPUCXZSPHU-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=CC(=CC=2C1)N)=O

Computed Properties

  • Exact Mass: 164.058577502Da
  • Monoisotopic Mass: 164.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.4Ų

6-amino-2,4-dihydro-1H-3,1-benzoxazin-2-one Pricemore >>

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Enamine
EN300-312639-0.5g
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Enamine
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